Cas no 1151801-49-8 (5-Bromo-isothiazole-3-carbaldehyde)

• Product Name: 5-Bromo-isothiazole-3-carbaldehyde
• CAS No: 1151801-49-8
• MF: C₄H₂BrNOS
• MW: 192.03377866745
• MDL: MFCD29112059
• CID: 5215386
• Update Time: 2026-03-06

5-Bromo-isothiazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-isothiazole-3-carbaldehyde

• MDL： MFCD29112059
• Inchi： 1S/C4H2BrNOS/c5-4-1-3(2-7)6-8-4/h1-2H
• InChI Key： GTQWAISLQTUWRL-UHFFFAOYSA-N
• SMILES： S1C(Br)=CC(C=O)=N1

Additional information on 5-Bromo-isothiazole-3-carbaldehyde

Introduction to 5-Bromo-isothiazole-3-carbaldehyde (CAS No. 1151801-49-8)

5-Bromo-isothiazole-3-carbaldehyde, with the chemical identifier CAS No. 1151801-49-8, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic aldehyde derivative has garnered attention due to its versatile applications in medicinal chemistry, particularly in the synthesis of bioactive molecules. The unique structural features of this compound, including the presence of a bromine substituent and an aldehyde functional group, make it a valuable intermediate for further functionalization and derivatization.

The isothiazole core is a prominent scaffold in drug discovery, known for its ability to interact with biological targets such as enzymes and receptors. The introduction of a bromine atom at the 5-position enhances the electrophilicity of the molecule, facilitating reactions such as cross-coupling and nucleophilic addition. Meanwhile, the aldehyde group at the 3-position serves as a reactive site for condensation reactions, enabling the construction of more complex structures.

In recent years, 5-Bromo-isothiazole-3-carbaldehyde has been extensively studied for its potential in developing novel therapeutic agents. One notable area of research involves its role in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The bromine atom allows for palladium-catalyzed coupling reactions, enabling the attachment of various pharmacophores that can modulate kinase activity. For instance, studies have demonstrated its utility in generating inhibitors targeting Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which play pivotal roles in cell signaling pathways.

Another emerging application of 5-Bromo-isothiazole-3-carbaldehyde is in the development of antimicrobial agents. The structural motif has shown promise in combating resistant bacterial strains by interfering with essential metabolic pathways. Researchers have leveraged its reactivity to create derivatives that exhibit potent activity against Gram-positive and Gram-negative bacteria. The bromine substituent enhances binding affinity to bacterial enzymes, while the aldehyde group allows for further modifications to optimize efficacy and selectivity.

The compound's significance extends to antiviral research as well. Its framework has been incorporated into molecules designed to inhibit viral proteases and polymerases. For example, modifications of 5-Bromo-isothiazole-3-carbaldehyde have yielded candidates that disrupt the replication cycle of RNA viruses, including those responsible for influenza and coronaviruses. The versatility of this scaffold lies in its ability to be transformed into diverse chemical entities through strategic functionalization.

Advances in synthetic methodologies have further amplified the utility of 5-Bromo-isothiazole-3-carbaldehyde. Modern techniques such as flow chemistry and transition-metal catalysis have streamlined its preparation, allowing for scalable production under mild conditions. These innovations have enabled researchers to explore more complex derivatives with greater efficiency, accelerating the discovery pipeline.

The pharmacokinetic properties of derivatives derived from 5-Bromo-isothiazole-3-carbaldehyde are also under scrutiny. By optimizing solubility, metabolic stability, and bioavailability, scientists aim to enhance their therapeutic potential. Computational modeling and high-throughput screening have been instrumental in identifying lead compounds with favorable pharmacokinetic profiles.

In conclusion, 5-Bromo-isothiazole-3-carbaldehyde (CAS No. 1151801-49-8) represents a cornerstone in modern medicinal chemistry. Its unique structural attributes and reactivity make it indispensable for designing innovative drugs targeting a wide spectrum of diseases. As research progresses, new applications and synthetic strategies will continue to emerge, solidifying its role as a pivotal compound in pharmaceutical development.